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Compound of Interest

Compound Name: Levinoid C

Cat. No.: B12364098

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

biological properties of Levinoid C, a recently discovered α-amorphene-type sesquiterpenoid.

The compound was identified through genome mining of Streptomyces levis and has

demonstrated potential as a neuroprotective agent. All data presented herein is derived from

the primary scientific literature.

Physical and Chemical Properties of Levinoid C
Levinoid C is described as a colorless oil. While a comprehensive set of experimentally

determined physical properties is not yet available in the public domain, the following chemical

data has been reported:
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Property Value Source

Molecular Formula C₁₅H₂₄O₃ --INVALID-LINK--

Molecular Weight 252.35 g/mol --INVALID-LINK--

Appearance Colorless oil --INVALID-LINK--

Biological Activity Neuroprotective --INVALID-LINK--

EC₅₀ 21 μM --INVALID-LINK--

Experimental Protocols
The following protocols are summarized from the methodologies reported in the primary

literature for the isolation, characterization, and biological evaluation of Levinoid C.

Isolation and Purification
Fermentation: The Streptomyces levis MCCC1A01616 strain harboring the Levinoid

biosynthetic gene cluster was cultured in a fermentation medium.

Extraction: The culture broth was extracted with ethyl acetate.

Chromatography: The crude extract was subjected to repeated column chromatography on

silica gel, Sephadex LH-20, and preparative reverse-phase high-performance liquid

chromatography (HPLC) to yield pure Levinoid C.

Structural Elucidation
The structure and absolute configuration of Levinoid C were determined using a combination

of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC, NOESY) NMR spectra were acquired to determine the planar structure and relative

stereochemistry.

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): This was used to

determine the molecular formula of the compound.
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Electronic Circular Dichroism (ECD) Spectroscopy: ECD calculations were performed and

compared with experimental data to establish the absolute configuration of the

stereocenters.

DP4+ Analysis: NMR chemical shift calculations were performed using the DP4+ probability

method to further confirm the stereochemical assignment.

Neuroprotective Activity Assay
The neuroprotective effect of Levinoid C was evaluated using a glutamate-induced

excitotoxicity model in PC12 cells.

Cell Culture: PC12 cells were cultured under standard conditions.

Compound Treatment: Cells were pre-treated with varying concentrations of Levinoid C for

a specified period.

Glutamate Insult: Glutamate was added to the cell culture medium to induce excitotoxicity.

Viability Assessment: Cell viability was measured using a standard assay (e.g., MTT assay)

to determine the protective effect of Levinoid C.

Data Analysis: The half-maximal effective concentration (EC₅₀) was calculated to quantify the

neuroprotective potency of the compound.

Visualizations
Experimental Workflow for Levinoid C Discovery and
Characterization
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Caption: Workflow for the discovery and characterization of Levinoid C.
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Caption: Simplified signaling pathway of glutamate-induced excitotoxicity.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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